Cas no 2138331-36-7 (5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride)

• Product Name: 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride
• CAS No: 2138331-36-7
• MF: C₇H₃ClFNO₄S
• MW: 251.619423151016
• CID: 5925710
• PubChem ID: 165459785
• Update Time: 2025-05-22

5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138331-36-7
• 5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride
• EN300-727219
• 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride

• Inchi： 1S/C7H3ClFNO4S/c8-3-1-4-5(14-7(11)10-4)2-6(3)15(9,12)13/h1-2H,(H,10,11)
• InChI Key： BWWVHSIVUFQXBM-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1S(=O)(=O)F)OC(N2)=O

Computed Properties

• Exact Mass: 250.9455346g/mol
• Monoisotopic Mass: 250.9455346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8Ų

Additional information on 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride

Comprehensive Overview of 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride (CAS No. 2138331-36-7)

The compound 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride (CAS No. 2138331-36-7) is a specialized sulfonyl fluoride derivative with significant applications in medicinal chemistry and material science. Its unique structure, featuring a benzoxazole core and a reactive sulfonyl fluoride group, makes it a valuable intermediate for synthesizing bioactive molecules and functional materials. Researchers and industries are increasingly interested in this compound due to its potential in covalent inhibitor design and click chemistry applications.

In recent years, the demand for sulfonyl fluoride-based compounds has surged, driven by their role in proteolysis-targeting chimeras (PROTACs) and covalent drug discovery. The 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride stands out due to its balanced reactivity and stability, making it suitable for high-throughput screening and bioconjugation strategies. Its CAS No. 2138331-36-7 is frequently searched in scientific databases, reflecting its growing importance in pharmaceutical R&D.

One of the key trends in modern chemistry is the exploration of covalent inhibitors, where sulfonyl fluorides play a pivotal role. The benzoxazole moiety in this compound enhances its binding affinity to biological targets, while the sulfonyl fluoride group enables selective and irreversible modifications. This dual functionality aligns with the current focus on targeted protein degradation and precision medicine, addressing challenges in drug resistance and undruggable targets.

From a synthetic perspective, 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride offers versatility in heterocyclic chemistry. Its chloro and sulfonyl fluoride substituents allow for further functionalization, enabling the creation of diverse small-molecule libraries. This adaptability is crucial for fragment-based drug design and structure-activity relationship (SAR) studies, which are central to lead optimization in drug development.

Environmental and safety considerations are also paramount when working with sulfonyl fluorides. While 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure safe usage in laboratory settings. Its stability under ambient conditions makes it a practical choice for industrial-scale synthesis, aligning with the push for green chemistry and sustainable manufacturing.

In conclusion, 5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride (CAS No. 2138331-36-7) represents a cutting-edge tool for researchers exploring covalent modification and molecular engineering. Its integration into drug discovery pipelines and material science underscores its relevance in addressing contemporary scientific challenges. As interest in sulfonyl fluorides continues to grow, this compound is poised to play an even greater role in advancing innovative therapeutics and functional materials.